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Compound of Interest

Compound Name:
5-(tert-Butyl)-6-chloropyrazine-2-

carboxamide

CAS No.: 182244-17-3

Cat. No.: B3247590

Get Quote

Executive Summary
ZINC4024175 (5-cyanocytidine) has emerged as a high-potential lead compound for inhibiting

the LasR transcriptional regulator. Unlike traditional quorum sensing inhibitors (QSIs) that

mimic the lipophilic acyl tail of the native ligand (3-oxo-C12-HSL), ZINC4024175 is a polar,

nucleoside-based scaffold identified via Support Vector Machine (SVM) learning and

pharmacophore modeling.

This guide provides a reproducible computational workflow to dock ZINC4024175 into the LasR

Ligand Binding Domain (LBD), validating its potential to disrupt biofilm formation and virulence

factor expression in P. aeruginosa.

Target & Ligand Profiling[1]
The Target: LasR Receptor
The LasR protein acts as the master regulator of the las quorum sensing system.[1] It functions

as a homodimer, with each monomer consisting of an N-terminal Ligand Binding Domain (LBD)
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and a C-terminal DNA Binding Domain (DBD).

Feature Specification

PDB ID 2UV0 (Wild Type) or 3IX3 (High Resolution)

Domain N-Terminal LBD (Residues 1–173)

Active Site Volume
~450 Å³ (Hydrophobic tunnel with polar "head"

pocket)

Key Residues Tyr56, Trp60, Asp73, Thr75, Ser129

Native Ligand
N-(3-oxododecanoyl)-L-homoserine lactone

(OdDHL)

The Ligand: ZINC4024175[1][2][3][4][5][6]
IUPAC Name: 4-Amino-1-[(2R,3S,4S,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-

oxopyrimidine-5-carbonitrile[2][1][3][4][5][6][7][8]

Common Identity: 5-Cyanocytidine

Chemical Nature: Nucleoside analog (Polar, H-bond rich)

Mechanism: Competitive antagonist preventing the conformational change required for LasR

dimerization and DNA binding.

Computational Workflow
The following workflow integrates preparation, docking, and validation.
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Phase 1: Preparation

Phase 2: Docking

Phase 3: Validation

Start: Structure Retrieval

Protein Prep (LasR)
- Remove H2O (keep active site waters if critical)

- Protonation (pH 7.4)
- Energy Min (OPLS3e/Amber)

Ligand Prep (ZINC4024175)
- Generate 3D Conformer
- Ionization States (Epik)

- Stereoisomer check

Grid Generation
- Center: Native Ligand Centroid

- Box Size: 20x20x20 Å

Molecular Docking
- Algorithm: Glide XP / AutoDock Vina

- Flexible Ligand / Rigid Receptor

Redocking Control
(RMSD < 2.0 Å)

MD Simulation (100 ns)
- RMSD Stability

- H-Bond Persistence

Interaction Profile

Analysis

Click to download full resolution via product page

Figure 1: Step-by-step computational workflow for docking ZINC4024175 to LasR.
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Detailed Protocol
Phase 1: System Preparation
Causality: Raw PDB structures contain crystallographic artifacts (water molecules, missing

hydrogens) that lead to inaccurate energy scoring.

Protein Preparation:

Download PDB 2UV0.

Remove all water molecules except those bridging the native ligand and Arg61 (if present),

as they often mediate network stability.

Add hydrogens assuming pH 7.4 (PropKa).

Optimize H-bond network (flip Asn/Gln/His residues).

Restrained minimization (RMSD convergence 0.30 Å) to relax clashes without distorting

the backbone.

Ligand Preparation:

Download ZINC4024175 SDF structure.

Generate 3D coordinates.

Crucial: Ensure the ribose ring pucker is flexible or sampled, as the active site is tight.

Generate ionization states at pH 7.0 ± 2.0. (Cytidine N3 is usually unprotonated at neutral

pH).

Phase 2: Grid Generation & Docking
Causality: The grid defines the search space. ZINC4024175 is smaller than the native OdDHL

tail but more polar; the grid must encompass the "head" region (Asp73) thoroughly.

Grid Box:
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Center: X, Y, Z coordinates of the native OdDHL ligand.

Dimensions:

Å.

Docking Parameters:

Method: Extra Precision (XP) if using Glide, or exhaustiveness=8 if using AutoDock Vina.

Constraints: Apply a Hydrogen Bond constraint to Asp73 or Trp60 to filter for biologically

relevant poses (optional but recommended for nucleoside analogs).

Phase 3: Validation (Self-Correction)
Redocking: Extract the native OdDHL and re-dock it. The Root Mean Square Deviation

(RMSD) between the docked pose and crystal pose must be < 2.0 Å.

MD Simulation: Run a 100 ns simulation (GROMACS/Desmond). ZINC4024175 should

maintain a stable RMSD (< 2.5 Å deviation) throughout the trajectory.

Interaction Analysis
Based on the structural properties of ZINC4024175 (5-cyanocytidine) and the LasR pocket, the

following interactions define a successful high-affinity binding event.

Key Interaction Table
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Residue Interaction Type Mechanism

Asp73 Hydrogen Bond

Acts as the primary anchor for

the nucleoside amine/hydroxyl

groups (mimicking the lactone

head).

Trp60
-

Stacking

Interactions with the pyrimidine

ring of ZINC4024175.

Ser129 Hydrogen Bond
Stabilizes the ribose hydroxyl

groups.

Tyr56 Hydrophobic/H-Bond
Often bridges the ligand to the

hydrophobic patch.

Thr75 Hydrogen Bond
Secondary anchor for the polar

head group.

Interaction Pathway Diagram

ZINC4024175
(5-cyanocytidine)

Asp73
(Anchor)H-Bond (Strong)

Trp60
(Stacking)Pi-Pi / Hydrophobic

Ser129
(Stabilizer)

H-Bond

Tyr56
(Bridge)

Van der Waals
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Click to download full resolution via product page

Figure 2: Predicted interaction map for ZINC4024175 within the LasR active site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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